1-(4-Methoxyphenyl)pyrrolidin-3-one

• CAS No.: 117652-42-3
• Molecular Formula: C11H13NO2
• Molecular Weight: 191.23 g/mol
• IUPAC Name: 1-(4-methoxyphenyl)pyrrolidin-3-one
• InChI: InChI=1S/C11H13NO2/c1-14-11-4-2-9(3-5-11)12-7-6-10(13)8-12/h2-5H,6-8H2,1H3
• InChI Key: ZULKOUSIUHKMAZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CCC(=O)C2

Description

1-(4-Methoxyphenyl)pyrrolidin-3-one is a useful research compound. Its molecular formula is C11H13NO2 and its molecular weight is 191.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4-ethoxycarbonyl-1-(4-methoxyphenyl)pyrrolidine-3-one (10.53 g, 0.04 mol) in 6N hydrochloric acid (120 mL) is heated at 100° C. (bath temperature) until evolution of carbon dioxide ceases (about 1 hour). The mixture is cooled in an ice-bath, neutralized with potassium carbonate, and then is extracted with diethyl ether (4×200 mL). The combined extracts are washed with water, dried over sodium sulfate, concentrated, and then the residue is crystallized from diethyl ether-n-hexane to give 1-(4-methoxyphenyl)pyrrolidine-3-one (5.68 g, 67%), mp 104°-105° C. 1H NMR (CDCl3) d 2.68 (2H, t, 5-CH2), 3.61 (2H, t, 4-CH2), 3.63 (2H, s, 2-CH2), 3.77 (3H, s, OMe), 6.63 and 6.89 (each 2H, d, Ph).